Cas no 26243-43-6 (N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 26243-43-6
• MF: C₁₂H₉ClF₃N₃
• MW: 287.668171644211
• CID: 2110088
• Update Time: 2023-11-19

N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine
• benzyl-(2-chloro-5-trifluoromethyl-pyrimidin-4-yl)-amine
• CID 89005448
• 4-Pyrimidinamine, 2-chloro-N-(phenylmethyl)-5-(trifluoromethyl)-

• Inchi： 1S/C12H9ClF3N3/c13-11-18-7-9(12(14,15)16)10(19-11)17-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,17,18,19)
• InChI Key： ZDQGZZPZRUZYAB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(F)(F)F)C(=N1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines